Cas no 1261750-58-6 (3-Methoxy-2-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Methoxy-2-(trifluoromethyl)benzyl alcohol
• CAS No: 1261750-58-6
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 2101746
• PubChem ID: 86277620
• Update Time: 2024-11-04

3-Methoxy-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-2-(TRIFLUOROMETHYL)BENZYL ALCOHOL
• (3-Methoxy-2-(trifluoromethyl)phenyl)methanol
• [3-METHOXY-2-(TRIFLUOROMETHYL)PHENYL]METHANOL
• FCH1372560
• PC302404
• AX8270999
• CID 86277620
• Benzenemethanol, 3-methoxy-2-(trifluoromethyl)-
• 1261750-58-6
• MFCD18398589
• CS-0316572
• JHIRVPLLKYZKQB-UHFFFAOYSA-N
• JS-5014
• AKOS027390974
• 3-Methoxy-2-(trifluoromethyl)benzyl alcohol

• MDL： MFCD18398589
• Inchi： 1S/C9H9F3O2/c1-14-7-4-2-3-6(5-13)8(7)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： JHIRVPLLKYZKQB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CO)OC)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.9

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 252.9±40.0 °C(Predicted)
• pka: 14.07±0.10(Predicted)